N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide

• IUPAC Name: N-(4-chloro-3-nitrophenyl)-4-(trifluoromethyl)benzenecarbothioamide
• InChI: InChI=1S/C14H8ClF3N2O2S/c15-11-6-5-10(7-12(11)20(21)22)19-13(23)8-1-3-9(4-2-8)14(16,17)18/h1-7H,(H,19,23)
• InChI Key: YJGAJMDYGGYCBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=S)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C14H8ClF3N2O2S
• Molecular Weight: 360.7 g/mol

Description

N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide (NCTB) is an important synthetic compound used in scientific research and the development of novel drugs. It is a synthetic benzothioamide derivative, which is a type of heterocyclic compound that contains a benzene ring and a thioamide group. NCTB is a versatile compound due to its wide range of applications in drug discovery, medicinal chemistry, and biochemistry.

Scientific Research Applications

Structural Characterization and Drug Development Precursors

N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide and its derivatives play a critical role in the synthesis of new drug candidates, particularly in the field of antituberculosis. The crystal and molecular structures of related compounds, such as 2-chloro-3-nitro-5-(trifluoromethyl)benzoic acid and 2-chloro-3-nitro-5-(trifluoromethyl)benzamide, have been studied to understand their potential as precursors for the synthesis of 8-nitro-1,3-benzothiazin-4-ones, a promising class of antituberculosis drugs (Richter et al., 2021).

Mosquito Larval Population Control

Derivatives of N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide have been investigated for their efficacy in controlling mosquito larval populations. Studies on compounds such as SIR-8514 and SIR-6874, which are structurally related to N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide, have shown promising activity against mosquitoes in both laboratory and field conditions, highlighting their potential for mosquito population control (Schaefer et al., 1978).

Heterocyclic Chemistry and Novel Ring Systems

The synthesis of novel heterocyclic compounds is another area where N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide derivatives have shown significant potential. Research in this area has led to the development of new chemical entities like [1]benzothieno[2,3‐c]quinolines and related compounds, demonstrating the versatility of these derivatives in creating new molecules with potential applications in various fields of chemistry (Mckenney & Castle, 1987).

Antipathogenic Activity and Antibiofilm Properties

Studies on the antipathogenic activity of thiourea derivatives related to N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide have demonstrated significant effects against bacterial cells, particularly Pseudomonas aeruginosa and Staphylococcus aureus. These derivatives have shown potential in the development of novel antimicrobial agents with antibiofilm properties, underscoring their importance in addressing drug resistance and infection control (Limban et al., 2011).